Cas no 1059705-62-2 (Methyl 2-chloro-4-(4-methyl-1-piperazinyl)benzoate)

• Product Name: Methyl 2-chloro-4-(4-methyl-1-piperazinyl)benzoate
• CAS No: 1059705-62-2
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• MDL: MFCD29905649
• CID: 4559915
• PubChem ID: 122129607
• Update Time: 2025-10-05

Methyl 2-chloro-4-(4-methyl-1-piperazinyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-(4-methyl-1-piperazinyl)benzoate
• SY040923
• DB-119354
• CS-12232
• AC2390
• AKOS027460903
• 1059705-62-2
• MFCD29905649
• methyl 2-chloro-4-(4-methylpiperazin-1-yl)benzoate

• MDL： MFCD29905649
• Inchi： 1S/C13H17ClN2O2/c1-15-5-7-16(8-6-15)10-3-4-11(12(14)9-10)13(17)18-2/h3-4,9H,5-8H2,1-2H3
• InChI Key： IZOWVEYIEHNRMX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 268.0978555g/mol
• Monoisotopic Mass: 268.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8
• XLogP3: 2.3

Additional information on Methyl 2-chloro-4-(4-methyl-1-piperazinyl)benzoate

Recent Advances in the Study of Methyl 2-chloro-4-(4-methyl-1-piperazinyl)benzoate (CAS: 1059705-62-2)

Methyl 2-chloro-4-(4-methyl-1-piperazinyl)benzoate (CAS: 1059705-62-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

Recent literature highlights the role of Methyl 2-chloro-4-(4-methyl-1-piperazinyl)benzoate in the synthesis of kinase inhibitors, which are crucial for targeting various signaling pathways involved in cancer and inflammatory diseases. The compound's unique structural features, including the chloro and piperazinyl groups, contribute to its ability to interact with specific protein targets, making it a valuable scaffold for drug design. Studies have demonstrated its efficacy in preclinical models, particularly in modulating kinase activity and inhibiting tumor growth.

One of the key advancements in the study of this compound is its application in the development of selective kinase inhibitors. Researchers have utilized Methyl 2-chloro-4-(4-methyl-1-piperazinyl)benzoate as a building block to create derivatives with enhanced potency and selectivity. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives that exhibited significant inhibitory activity against specific kinases implicated in cancer progression. These findings underscore the compound's potential as a versatile tool in medicinal chemistry.

In addition to its role in kinase inhibition, Methyl 2-chloro-4-(4-methyl-1-piperazinyl)benzoate has also been investigated for its potential in central nervous system (CNS) drug development. The piperazinyl moiety, a common feature in many CNS-active drugs, suggests that this compound could be modified to target neurotransmitter receptors or transporters. Preliminary studies have shown promising results in animal models, indicating its potential for treating neurological disorders such as depression and anxiety.

Despite these promising findings, challenges remain in the optimization of Methyl 2-chloro-4-(4-methyl-1-piperazinyl)benzoate for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Recent efforts have focused on improving the compound's drug-like properties, including solubility and membrane permeability, to enhance its therapeutic potential.

In conclusion, Methyl 2-chloro-4-(4-methyl-1-piperazinyl)benzoate (CAS: 1059705-62-2) represents a promising candidate for drug development, with applications ranging from kinase inhibition to CNS therapeutics. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its potential clinical translation. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock their full therapeutic potential.